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Compound of Interest

Compound Name:
Diethyl naphthalene-2,6-

dicarboxylate

Cat. No.: B096965 Get Quote

This guide provides essential safety and logistical information for the proper disposal of diethyl
naphthalene-2,6-dicarboxylate, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on general hazardous waste management

principles and data for the closely related compound, dimethyl 2,6-naphthalenedicarboxylate.

Users must consult the specific Safety Data Sheet (SDS) provided by their supplier for

complete and accurate information.

Immediate Safety and Disposal Procedures
The disposal of chemical waste is regulated and must be handled with care to ensure

personnel safety and environmental protection.[1] Improper disposal, such as in regular trash

or down the sewer system, is not permitted.[1]

Step 1: Assess Hazards and Don Personal Protective Equipment (PPE) Before handling the

chemical waste, review the substance-specific Safety Data Sheet (SDS). Based on general

laboratory safety practices for solid chemicals, the following PPE is recommended:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: If there is a risk of generating dust, use a particle filter respirator. No

special respiratory protection is typically needed under normal use conditions with adequate
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ventilation.[2][3]

Step 2: Waste Identification and Classification While some forms of dimethyl 2,6-

naphthalenedicarboxylate are not classified as hazardous under GHS, some safety data sheets

indicate it may cause long-lasting harmful effects to aquatic life.[4][5][6] Therefore, it is crucial

to avoid release to the environment.[5]

Do not dispose of down the drain or in regular trash.[1][7]

Chemical waste generators are responsible for determining if a discarded chemical is

classified as a hazardous waste according to local, regional, and national regulations.[3][7]

Always err on the side of caution and manage the waste as hazardous unless confirmed

otherwise by your institution's Environmental Health and Safety (EHS) office.[8]

Step 3: Use Appropriate Waste Containers

Container Type: Store chemical waste in appropriate, tightly sealed containers.[3] Plastic

containers are often preferred over glass when chemical compatibility is not an issue.[1][9]

Labeling: The container must be clearly labeled as "Hazardous Waste."[1] The label must

include:

The full common chemical name: "Diethyl naphthalene-2,6-dicarboxylate" (avoid

abbreviations or formulas).[1]

The quantity of the waste.

The date of waste generation.[1]

The location of origin (e.g., department, room number).[1]

The Principal Investigator's name and contact number.[1]

Appropriate hazard pictograms, if applicable.[1]

Step 4: Store Waste in a Designated Area
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Satellite Accumulation Area: Hazardous waste must be stored in a designated "Satellite

Accumulation Area," which should be at or near the point of generation.[9][10]

Segregation: Store waste containers based on chemical compatibility. Keep incompatibles,

such as acids and bases or oxidizers and reducing agents, separate.[10] Diethyl
naphthalene-2,6-dicarboxylate should be stored away from strong oxidizing agents.[2]

Closure: Keep waste containers tightly closed at all times, except when adding waste.[8][10]

Step 5: Arrange for Professional Disposal

Contact EHS: Most chemical waste must be disposed of through your institution's

Environmental Health and Safety (EHS) Hazardous Waste Program.[1] Contact your EHS

office to schedule a waste pickup.

Documentation: Complete all required waste disposal forms as instructed by your EHS

office.[1]

Chemical and Physical Properties
The following table summarizes key quantitative data for the related compound, dimethyl 2,6-

naphthalenedicarboxylate. This information is critical for assessing potential hazards and

ensuring proper handling.

Property Value Source

Molecular Formula C14H12O4 [2]

Molecular Weight 244.25 g/mol [2]

Appearance White Solid [2]

Melting Point 187 - 193 °C / 368.6 - 379.4 °F [2]

Flash Point 232 °C / 449.6 °F [2]

Water Solubility Insoluble [11]

Log Partition Coefficient (Log

Pow)
3.5 [12]
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Disposal Workflow for Diethyl Naphthalene-2,6-
dicarboxylate
The following diagram outlines the decision-making process for the safe and compliant

disposal of diethyl naphthalene-2,6-dicarboxylate waste.

Caption: Workflow for the proper disposal of diethyl naphthalene-2,6-dicarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Diethyl Naphthalene-2,6-
dicarboxylate: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096965#diethyl-naphthalene-2-6-dicarboxylate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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